Cas no 1896254-17-3 (1-(3-methoxy-4-methylphenyl)propan-2-ol)

• Product Name: 1-(3-methoxy-4-methylphenyl)propan-2-ol
• CAS No: 1896254-17-3
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 6329762
• PubChem ID: 117278421
• Update Time: 2025-10-30

1-(3-methoxy-4-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxy-4-methylphenyl)propan-2-ol
• EN300-1791662
• 1896254-17-3

• Inchi： 1S/C11H16O2/c1-8-4-5-10(6-9(2)12)7-11(8)13-3/h4-5,7,9,12H,6H2,1-3H3
• InChI Key： SHOGITWFRICSBG-UHFFFAOYSA-N
• SMILES： OC(C)CC1C=CC(C)=C(C=1)OC

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(3-methoxy-4-methylphenyl)propan-2-ol

1-(3-Methoxy-4-Methylphenyl)Propan-2-Ol: A Comprehensive Overview

1-(3-Methoxy-4-Methylphenyl)Propan-2-Ol, also known by its CAS No. 1896254-17-3, is a versatile organic compound with significant applications in various industries. This compound is characterized by its unique structure, which combines a phenolic group with an alcohol functional group. The methoxy and methyl substituents on the aromatic ring contribute to its distinct chemical properties, making it a valuable compound in both academic research and industrial settings.

The synthesis of 1-(3-Methoxy-4-Methylphenyl)Propan-2-Ol involves a series of carefully designed reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and reduce environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining high purity levels. This approach not only improves efficiency but also aligns with the growing demand for sustainable chemical production methods.

The structural properties of 1-(3-Methoxy-4-Methylphenyl)Propan-2-Ol play a crucial role in its applications. The methoxy group introduces electron-donating effects, which influence the compound's reactivity in various chemical reactions. Meanwhile, the methyl group enhances the stability of the aromatic ring, making the compound resistant to certain types of degradation. These properties make it an ideal candidate for use in pharmaceuticals, agrochemicals, and specialty chemicals.

In recent years, there has been a surge in interest in exploring the biological activities of 1-(3-Methoxy-4-Methylphenyl)Propan-2-Ol. Studies have demonstrated its potential as an antioxidant and anti-inflammatory agent, opening new avenues for its application in drug development. Additionally, research into its interaction with biological systems has revealed promising results in terms of bioavailability and metabolic stability, further solidifying its role in pharmacological research.

The application of 1-(3-Methoxy-4-Methylphenyl)Propan-2-Ol extends beyond pharmaceuticals. It is also used as an intermediate in the synthesis of more complex molecules, such as fragrances and flavorants. Its ability to form stable complexes with other compounds makes it a valuable tool in organic synthesis. Furthermore, recent advancements in green chemistry have led to the development of eco-friendly methods for producing this compound, reducing its environmental footprint.

In terms of safety and handling, 1-(3-Methoxy-4-Methylphenyl)Propan-2-Ol exhibits moderate toxicity levels when exposed to biological systems. However, extensive toxicological studies have shown that it poses minimal risk under controlled conditions. These findings are particularly important for industries that handle large quantities of this compound, ensuring compliance with safety regulations and best practices.

Looking ahead, the future of 1-(3-Methoxy-4-Methylphenyl)Propan-2-Ol seems promising as researchers continue to uncover new applications and improve existing ones. Its unique combination of chemical properties makes it a cornerstone in various fields, from materials science to biotechnology. As technology advances and sustainability becomes a priority, this compound is expected to play an even more critical role in shaping the future of chemical innovation.